5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole

• IUPAC Name: 5-[(Z)-2-(5-chloro-2-ethoxyphenyl)ethenyl]-3-methyl-4-nitro-1,2-oxazole
• InChI: InChI=1S/C14H13ClN2O4/c1-3-20-12-7-5-11(15)8-10(12)4-6-13-14(17(18)19)9(2)16-21-13/h4-8H,3H2,1-2H3/b6-4-
• InChI Key: PMCPPZXPNNQWIL-XQRVVYSFSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)C=CC2=C(C(=NO2)C)[N+](=O)[O-]
• Isomeric SMILES: CCOC1=C(C=C(C=C1)Cl)/C=C\C2=C(C(=NO2)C)[N+](=O)[O-]
• Molecular Formula: C14H13ClN2O4
• Molecular Weight: 308.71 g/mol

Description

5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole, also known as CLIMB, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole involves its ability to modulate the activity of enzymes involved in various biological processes. Specifically, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function. This compound has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of dopamine, norepinephrine, and serotonin. This inhibition can lead to an increase in the concentration of these neurotransmitters, which can improve mood and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on acetylcholinesterase and monoamine oxidase, this compound has been shown to inhibit the activity of cyclooxygenase, an enzyme involved in the production of inflammatory prostaglandins. This inhibition can lead to a reduction in inflammation. This compound has also been shown to have antioxidant properties, which can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole in lab experiments is its ability to modulate the activity of multiple enzymes involved in various biological processes. This can provide researchers with a more comprehensive understanding of the effects of this compound on these processes. Additionally, this compound has been shown to have low toxicity in animal studies, which makes it a promising candidate for further research.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer to animals or to use in in vitro experiments. Additionally, this compound has not yet been studied extensively in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole. One area of interest is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further research is needed to determine the safety and efficacy of this compound in humans, as well as to identify the optimal dosing regimen. Additionally, further research is needed to determine the long-term effects of this compound on cognitive function and neurological health.
Another area of interest is in the treatment of inflammatory disorders, such as arthritis and inflammatory bowel disease. Further research is needed to determine the optimal dosing regimen and to identify the mechanisms by which this compound exerts its anti-inflammatory effects.
Overall, this compound is a promising compound with potential therapeutic applications in a variety of scientific research areas. Further research is needed to fully understand its mechanism of action, safety, and efficacy.

Synthesis Methods

5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole can be synthesized through a multistep process involving the reaction of 2-(5-chloro-2-ethoxyphenyl)acetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with methylamine and nitromethane. The resulting product is then subjected to a cyclization reaction to form this compound.

Scientific Research Applications

5-[2-(5-chloro-2-ethoxyphenyl)vinyl]-3-methyl-4-nitroisoxazole has been studied for its potential as a therapeutic agent in various areas of scientific research. One area of interest is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to inhibit the activity of enzymes involved in the formation of amyloid plaques, which are a hallmark of Alzheimer's disease. Additionally, this compound has been shown to protect against the neurotoxic effects of dopamine in Parkinson's disease models.